Cas no 1307812-71-0 (tert-butyl 6,8-dioxo-2,5,7-triazaspiro3.4octane-2-carboxylate)

• Product Name: tert-butyl 6,8-dioxo-2,5,7-triazaspiro3.4octane-2-carboxylate
• CAS No: 1307812-71-0
• MF: C₁₀H₁₅N₃O₄
• MW: 241.243802309036
• CID: 2952157
• PubChem ID: 67168773
• Update Time: 2025-10-21

tert-butyl 6,8-dioxo-2,5,7-triazaspiro3.4octane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 6,8-二氧代-2,5,7-三氮杂螺[3,4]辛烷-7-甲酸叔丁酯
• tert-butyl 6,8-dioxo-2,5,7-triazaspiro[3.4]octane-2-carboxylate
• E83160
• tert-butyl 6,8-dioxo-2,5,7-triazaspiro3.4octane-2-carboxylate

• Inchi： 1S/C10H15N3O4/c1-9(2,3)17-8(16)13-4-10(5-13)6(14)11-7(15)12-10/h4-5H2,1-3H3,(H2,11,12,14,15)
• InChI Key： DZIWEJOTBPPHPS-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CC2(C(NC(N2)=O)=O)C1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 393
• XLogP3: -0.5
• Topological Polar Surface Area: 87.7

Additional information on tert-butyl 6,8-dioxo-2,5,7-triazaspiro3.4octane-2-carboxylate

tert-butyl 6,8-dioxo-2,5,7-triazaspiro3.4octane-2-carboxylate (CAS No. 1307812-71-0): A Comprehensive Overview

tert-butyl 6,8-dioxo-2,5,7-triazaspiro3.4octane-2-carboxylate, identified by its CAS number 1307812-71-0, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This spirocyclic ester, characterized by a triazaspiro framework, has garnered attention due to its unique structural and functional properties. The compound's molecular architecture combines a tert-butyl ester group with a dioxo functionality, positioned within a spirocyclic system that includes a triazolone ring fused to an octane core. Such structural features make it a versatile intermediate in the synthesis of more complex molecules, particularly in the development of bioactive scaffolds.

The significance of tert-butyl 6,8-dioxo-2,5,7-triazaspiro3.4octane-2-carboxylate lies in its potential applications as a building block for drug discovery and material science. The presence of both electron-withdrawing and electron-donating groups within its structure allows for diverse chemical modifications, enabling the creation of derivatives with tailored biological activities. Recent studies have highlighted its utility in the synthesis of heterocyclic compounds that exhibit pharmacological properties relevant to inflammation, antimicrobial resistance, and metabolic disorders.

In the realm of medicinal chemistry, the spirocyclic core of tert-butyl 6,8-dioxo-2,5,7-triazaspiro3.4octane-2-carboxylate offers advantages such as enhanced metabolic stability and improved binding affinity to biological targets. The triazolone moiety, in particular, has been shown to contribute to the formation of hydrogen bonds and hydrophobic interactions with protein receptors, making it a valuable component in the design of small-molecule inhibitors. Researchers have leveraged this compound to develop novel analogs with enhanced efficacy and reduced side effects in preclinical models.

The synthesis of tert-butyl 6,8-dioxo-2,5,7-triazaspiro3.4octane-2-carboxylate involves multi-step organic transformations that highlight the compound's synthetic versatility. Key steps include cyclization reactions to form the spirocyclic structure, followed by esterification to introduce the tert-butyl carboxylate group. Advances in catalytic methods have enabled more efficient and scalable production processes for this intermediate. For instance, transition-metal-catalyzed cross-coupling reactions have been employed to construct the triazolone ring with high regioselectivity.

The chemical reactivity of tert-butyl 6,8-dioxo-2,5,7-triazaspiro3.4octane-2-carboxylate has been explored in various synthetic pathways. Its ester functionality serves as a handle for further derivatization through hydrolysis or transesterification reactions. Additionally, the dioxo group can undergo reduction or oxidation reactions to modify its electronic properties and influence subsequent chemical transformations. These attributes make it a valuable precursor for constructing complex molecular architectures with diverse applications.

In recent years, computational chemistry has played an increasingly important role in understanding the behavior of tert-butyl 6,8-dioxo-2,5,7-triazaspiro3.4octane-2-carboxylate. Molecular modeling studies have provided insights into its conformational preferences and interactions with biological targets. These findings have guided experimental efforts toward optimizing synthetic routes and designing derivatives with improved pharmacokinetic profiles. The integration of experimental data with computational predictions has accelerated the development pipeline for new drug candidates derived from this compound.

The pharmaceutical industry has shown interest in exploring derivatives of tert-butyl 6,8-dioxo-2,5,7-triazaspiro3.4octane-2-carboxylate for their potential therapeutic applications. Preliminary studies suggest that modifications to its core structure can lead to compounds with enhanced binding affinity to enzymes involved in metabolic pathways relevant to diseases such as diabetes and cancer. Furthermore, the spirocyclic scaffold has been investigated for its potential role in developing antiviral agents due to its ability to mimic natural product scaffolds known for their biological activity.

The environmental impact and sustainability considerations are also important aspects when evaluating tert-butyl 6,8-dioxo-2,5,7-triazaspiro3.4octane-2-carboxylate. Efforts have been made to develop greener synthetic methods that minimize waste generation and reduce reliance on hazardous reagents. For example，biocatalytic approaches have been explored as alternative routes for constructing the spirocyclic core without compromising yield or purity standards required for pharmaceutical intermediates.

The future directions for research on tert-butyl 6，8-dioxo-25，7-triazaspiro34-octane-22-carboxy1ate (CAS No:1307812710) are promising，with ongoing investigations aimed at expanding its synthetic utility and exploring new applications。Collaborative efforts between academia and industry are expected to drive innovation by combining expertise in organic synthesis，medicinal chemistry，and computational biology。These advancements will contribute to addressing unmet medical needs through novel molecular entities derived from this versatile intermediate。